Cas no 1245823-43-1 (4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245823-43-1
• MF: C₇H₁₀Cl₂N₂O₂S
• MW: 257.137498378754
• MDL: MFCD15976416
• CID: 3160303
• PubChem ID: 50896589
• Update Time: 2025-06-11

4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-isobutyl-1H-pyrazole-5-sulfonyl chloride
• 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride
• 4-chloro-2-(2-methylpropyl)pyrazole-3-sulfonyl chloride
• DTXSID601190458
• VZB82343
• STL583967
• CS-0241336
• EN300-232457
• 4-chloro-1-isobutyl-1H-pyrazole-5-sulfonylchloride
• AKOS005169290
• 1245823-43-1
• 4-chloro-2-isobutyl-pyrazole-3-sulfonyl chloride

• MDL： MFCD15976416
• Inchi： 1S/C7H10Cl2N2O2S/c1-5(2)4-11-7(14(9,12)13)6(8)3-10-11/h3,5H,4H2,1-2H3
• InChI Key： ZPTUXEQBVSWCEZ-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1S(=O)(=O)Cl)CC(C)C

Computed Properties

• Exact Mass: 255.9840041Da
• Monoisotopic Mass: 255.9840041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride

Recent Advances in the Application of 4-Chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride (CAS: 1245823-43-1) in Chemical Biology and Pharmaceutical Research

The compound 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride (CAS: 1245823-43-1) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This sulfonyl chloride derivative has garnered significant attention due to its versatile reactivity, which enables its incorporation into various pharmacophores. Recent studies have highlighted its potential in the design of enzyme inhibitors, receptor modulators, and other drug candidates, making it a valuable tool in medicinal chemistry.

One of the most notable applications of 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride is its role in the synthesis of sulfonamide-based compounds. Sulfonamides are a well-established class of drugs with diverse biological activities, including antibacterial, antiviral, and anticancer properties. Researchers have utilized this intermediate to develop new sulfonamide derivatives with improved pharmacokinetic profiles and enhanced target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a series of sulfonamide inhibitors derived from this compound in targeting carbonic anhydrase isoforms, which are implicated in various pathological conditions.

In addition to its utility in drug discovery, 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride has also been employed in chemical biology research as a versatile building block for probe development. Its reactive sulfonyl chloride group allows for efficient conjugation with biomolecules, enabling the creation of activity-based probes for studying enzyme function and protein-protein interactions. A recent study in ACS Chemical Biology showcased the use of this compound in the design of fluorescent probes for visualizing protease activity in live cells, providing new insights into cellular signaling pathways.

The synthetic accessibility of 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride has further contributed to its widespread adoption in pharmaceutical research. Recent advancements in synthetic methodologies have optimized its production, ensuring high yields and purity, which are critical for downstream applications. Moreover, its stability under various reaction conditions makes it a reliable reagent for multi-step synthetic routes. These attributes have positioned it as a preferred choice for researchers aiming to explore structure-activity relationships in drug development.

Looking ahead, the potential of 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride extends beyond its current applications. Ongoing research is investigating its use in the development of covalent inhibitors, which represent a growing area of interest in drug discovery due to their potential for enhanced selectivity and prolonged therapeutic effects. Furthermore, its incorporation into macrocyclic compounds and peptide mimetics is being explored to address challenges in targeting protein-protein interactions, a frontier in modern pharmacology.

In conclusion, 4-chloro-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride (CAS: 1245823-43-1) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility, coupled with recent methodological improvements, underscores its value as a key intermediate in the synthesis of bioactive molecules. As research progresses, this compound is expected to contribute significantly to the discovery of next-generation therapeutics and chemical tools, addressing unmet medical needs and expanding our understanding of biological systems.